5-(Azetidin-3-yl)-1,2-oxazol-3-one;hydrochloride

• IUPAC Name: 5-(azetidin-3-yl)-1,2-oxazol-3-one;hydrochloride
• InChI: InChI=1S/C6H8N2O2.ClH/c9-6-1-5(10-8-6)4-2-7-3-4;/h1,4,7H,2-3H2,(H,8,9);1H
• InChI Key: HAXSHMFPWYMCOZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=CC(=O)NO2.Cl
• Molecular Formula: C6H9ClN2O2
• Molecular Weight: 176.60 g/mol

Description

5-(Azetidin-3-yl)-1,2-oxazol-3-one;hydrochloride, commonly known as AZD-3965, is a small molecule inhibitor of monocarboxylate transporter 1 (MCT1). MCT1 is a protein that facilitates the transport of lactate and other monocarboxylates across the plasma membrane. AZD-3965 has gained significant attention in the scientific community due to its potential therapeutic applications in cancer treatment.

Scientific Research Applications

Antibacterial Activity and Clinical Applications

Oxazolidinone Antibiotics : Oxazolidinones, such as Linezolid, represent a class of synthetic antibiotics that are effective against gram-positive bacteria, including multidrug-resistant strains. Linezolid has been compared with vancomycin in the treatment of nosocomial pneumonia, demonstrating equivalent clinical cure rates and microbiological success rates, establishing its role as a well-tolerated and effective treatment for gram-positive bacterial infections (Rubinstein et al., 2001).

Pharmacokinetics and Drug Development

New Oxazolidinone Derivatives : AZD-5847 is another oxazolidinone derivative under development for treating tuberculosis (TB). Studies on AZD-5847's population pharmacokinetics in patients with pulmonary TB suggest it has less favorable PK/PD profiles compared to other drugs like linezolid and sutezolid, which could explain its poor bactericidal activity observed in phase II studies (Alsultan et al., 2017).

Safety and Efficacy in Clinical Trials

Clinical Safety and Imaging Potential : The safety, radiation dosimetry, and SPECT imaging potential of 5-[123I]iodo-3-(2(S)-azetidinylmethoxy)pyridine ([123I]5IA), a ligand for imaging nicotinic acetylcholine receptors in the human brain, have been assessed in healthy subjects. The compound demonstrated acceptable dosimetry and pharmacological safety at doses required for adequate SPECT imaging, suggesting its promise for imaging applications (Ueda et al., 2004).